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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945 Get Quote

This guide provides comprehensive safety and handling information for Hydroflumethiazide-
13CD2, intended for researchers, scientists, and professionals in drug development. The

following guidelines are based on the known properties of the parent compound,

Hydroflumethiazide, as the isotopic labeling with 13C and Deuterium is not expected to alter its

chemical reactivity or toxicological profile.

Hazard Identification and Classification
Hydroflumethiazide-13CD2 is classified as a hazardous substance. The primary health

hazards are related to its potential for sensitization and allergic reactions.

GHS Classification:

Respiratory Sensitization: Category 1 (H334: May cause allergy or asthma symptoms or

breathing difficulties if inhaled)

Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)

Carcinogenicity: Suspected of causing cancer (Category 2)

Pictograms:

Health Hazard

Signal Word: Danger
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Potential Health Effects:

Inhalation: May cause irritation and potential allergic reactions.[1]

Skin Contact: May cause irritation and allergic skin reactions.[1]

Eye Contact: Causes mild irritation.

Ingestion: May cause irritation and has a slightly bitter taste. Overdose may lead to severe

symptoms including difficulty breathing and coma.

Toxicological Data
The following table summarizes the available toxicological data for Hydroflumethiazide.

Parameter Value Species Route Reference

LD50 >10 g/kg Mouse Oral

LD50 6,280 mg/kg Mouse Intraperitoneal

Probable Oral

Lethal Dose

(Human)

0.5-5 g/kg Human Oral

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C8H8F3N3O4S2

Molecular Weight 331.3 g/mol

Appearance
White to cream-colored, finely

divided, crystalline powder

Solubility

Acetone (>100 mg/mL),

Methanol (58 mg/mL),

Acetonitrile (43 mg/mL), Water

(0.3 mg/mL), Ether (0.2

mg/mL), Benzene (<0.1

mg/mL). Soluble in dilute alkali.

Melting Point Not Determined

Flash Point Not Applicable

Decomposition Temperature Not Determined

Experimental Protocols: Safe Handling and Storage
Adherence to the following protocols is crucial to minimize risk when handling

Hydroflumethiazide-13CD2.

4.1 Personal Protective Equipment (PPE):

Respiratory Protection: Use an approved respirator when handling the powder to avoid

inhalation of dust.

Hand Protection: Wear chemically compatible gloves. Gloves must be inspected prior to use.

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Skin and Body Protection: Wear protective clothing.

4.2 General Handling:
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Minimize dust generation and accumulation.

If tablets are crushed or broken, avoid breathing the dust and prevent contact with eyes,

skin, and clothing.

Work under a chemical fume hood.

Wash hands thoroughly after handling.

4.3 Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Store at room temperature.

Store locked up or in an area accessible only to qualified or authorized personnel.

Emergency Procedures
5.1 First-Aid Measures:
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Exposure Route First-Aid Protocol Reference

Inhalation

Remove to fresh air. If

breathing is difficult, seek

medical attention.

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Consult a doctor.

Eye Contact

Flush with copious quantities

of tepid water for at least 15

minutes. Consult a doctor.

Ingestion

Flush out mouth with water. Do

not induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

5.2 Spill Response:

Evacuate and Ventilate: Keep unnecessary personnel away and ensure adequate

ventilation.

Wear PPE: Don approved respiratory protection, chemically compatible gloves, and

protective clothing.

Containment: Avoid discharge into drains, water courses, or onto the ground.

Clean-up: Wipe up the spillage or collect it using a high-efficiency vacuum cleaner. Avoid

breathing dust.

Disposal: Place the spillage in an appropriately labeled container for disposal.

Decontaminate: Wash the spill site.
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5.3 Fire-Fighting Measures:

Suitable Extinguishing Media: Water, dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Combustion may produce carbon oxides, nitrogen oxides, hydrogen

fluoride, and sulfur oxides.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Visualized Workflows and Pathways
The following diagrams illustrate key safety and handling workflows.
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Caption: Emergency first-aid workflow for Hydroflumethiazide-13CD2 exposure.
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Caption: General workflow for safely handling Hydroflumethiazide-13CD2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b564945?utm_src=pdf-body-img
https://www.benchchem.com/product/b564945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected
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Caption: Step-by-step protocol for responding to a Hydroflumethiazide-13CD2 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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